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Compound of Interest

Compound Name: 4-Hydroxycarbazeran-d4

Cat. No.: B1157280

Get Quote

Executive Summary & Chemical Profile
4-Hydroxycarbazeran-d4 is a stable isotope-labeled metabolite of Carbazeran, primarily

utilized as an internal standard in LC-MS/MS bioanalysis.[1] While the deuterium labeling (d4)

renders it non-radioactive, the core pharmacophore remains a potent phosphodiesterase

(PDE) inhibitor with cardiotonic properties.

Critical Safety Directive: Treat this substance as Acutely Toxic (Oral Category 3). Although not

explicitly listed on the EPA RCRA P-list or U-list, its biological activity and toxicity profile (H301:

Toxic if swallowed) mandate that it be managed as Hazardous Pharmaceutical Waste destined

for high-temperature incineration. Do not dispose of down the drain or in general trash.
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Property Detail

Compound Name 4-Hydroxycarbazeran-d4

Parent Compound Carbazeran (PDE Inhibitor)

CAS Number
Refer to specific vendor CoA (Parent CAS:

70724-25-3)

Molecular Formula C₁₈H₂₀D₄N₄O₅

Hazard Classification Acute Tox. 3 (H301); Skin Irrit. 2; Eye Irrit. 2

Isotope Status Stable (Non-Radioactive)

Waste Stream Organic Pharmaceutical / High Hazard

Pre-Disposal Assessment & Regulatory Context
As a Senior Scientist, I must emphasize that "compliance" is the floor, not the ceiling. For

bioactive metabolites like 4-Hydroxycarbazeran-d4, we prioritize destruction of biological

activity.[1]

The "Why" Behind the Protocol
Bioaccumulation Risk: PDE inhibitors can have potent effects on aquatic life if leached into

waterways. Standard wastewater treatment plants (WWTP) are often unable to degrade

complex pharmaceutical heterocycles.

Isotopic Stability: The deuterium-carbon bond is stronger than the hydrogen-carbon bond

(Kinetic Isotope Effect). This makes the molecule slightly more resistant to metabolic and

environmental degradation than the non-deuterated parent, reinforcing the need for

incineration.

Regulatory Status:

EPA RCRA: Not P-listed or U-listed. Likely classified as "Non-RCRA Regulated Hazardous

Waste" (unless characteristic for toxicity via TCLP).
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Best Practice: Manage as RCRA-equivalent hazardous waste to ensure chain-of-custody

destruction.[1]

Step-by-Step Disposal Protocols
Scenario A: Dry Solid (Expired or Excess Standard)
Context: You have a vial with <10 mg of lyophilized powder.

Deactivation (Not Recommended): Do not attempt chemical deactivation in the lab. The risk

of generating unknown toxic byproducts outweighs the benefit.

Primary Containment: Keep the substance in its original glass vial. Ensure the cap is tight.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type)

to contain any potential breakage.

Waste Stream Selection: Segregate into the Solid Bioactive/Toxic waste stream.

Container Color: Typically Black (RCRA Hazardous) or White (binned for incineration),

depending on facility coding.

Labeling: Affix a hazardous waste label.

Must read: "Hazardous Waste - Toxic - 4-Hydroxycarbazeran-d4."[1]

Scenario B: Liquid Waste (LC-MS Effluent/Stock
Solutions)
Context: Methanol or Acetonitrile stock solutions.[1]

Segregation: Do not mix with oxidizers (e.g., nitric acid) or halogenated solvents (unless the

total mixture is coded for halogenated waste).

Solvent Compatibility: Since 4-Hydroxycarbazeran-d4 is typically dissolved in MeOH or

ACN, this goes into the Organic Solvents waste stream.
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Accumulation: Pour into the satellite accumulation container (typically a 4L safety can or

HDPE carboy).

Documentation: Log the addition on the carboy's waste log sheet.

Entry: "Methanol solution with trace Pharmaceutical Standards (Toxic)."

Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for disposing of 4-
Hydroxycarbazeran-d4, ensuring the material reaches the correct destruction facility.
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Waste Generation:
4-Hydroxycarbazeran-d4

Determine Physical State

Solid / Pure Standard Liquid / Solution

Container: Wide-mouth HDPE
Label: Toxic Solid

Segregate

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, ACN)

Container: Safety Carboy
Label: Flammable/Toxic

High-Temperature Incineration
(>1000°C)

Waste Vendor Pickup

Waste Vendor Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1157280/docs?utm_src=pdf-body-img#proper-disposal-procedures-4-hydroxycarbazeran-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Operational workflow for segregating 4-Hydroxycarbazeran-d4 based on physical

state and solvent composition.

Emergency Procedures (Spill Management)
In the event of a spill of the pure solid standard (>10 mg):

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, safety goggles, and a P95/N95 respirator (powder inhalation

risk).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:

Wipe up the material carefully.

Clean the surface with a 10% Bleach solution (oxidative degradation helps break down the

pharmacophore) followed by water.

Dispose of all cleanup materials (towels, gloves) into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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